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An In-depth Technical Guide to the Molecular Weight and Molar Mass of Barium Bromide
(BaBr₂)

This guide provides a comprehensive overview of the molecular weight and molar mass of

Barium Bromide (BaBr₂), tailored for researchers, scientists, and professionals in drug

development. It covers the fundamental principles, calculation methods, and experimental

determination protocols.

Understanding Molecular Weight and Molar Mass
While often used interchangeably in practice, molecular weight and molar mass are technically

distinct concepts.

Molecular Weight is the mass of a single molecule of a substance, expressed in atomic mass

units (amu)[1][2][3]. It is a dimensionless quantity calculated by summing the atomic weights

of all atoms in the molecule[1].

Molar Mass is the mass of one mole (approximately 6.022 x 10²³ particles) of a substance[4].

It is expressed in grams per mole ( g/mol )[1][2].

For practical purposes, the numerical value of the molecular weight in amu is equivalent to the

molar mass in g/mol [2].

Calculation of BaBr₂ Molar Mass

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b227244?utm_src=pdf-interest
https://www.benchchem.com/product/b227244?utm_src=pdf-body
https://www.benchchem.com/product/b227244?utm_src=pdf-body
https://www.ck12.org/flexi/chemistry/molar-mass/is-molar-mass-the-same-as-molecular-weight/
https://www.reddit.com/r/chemistry/comments/jppgo1/whats_the_difference_between_molecular_weight_and/
https://byjus.com/chemistry/difference-between-molar-mass-and-molecular-mass/
https://www.ck12.org/flexi/chemistry/molar-mass/is-molar-mass-the-same-as-molecular-weight/
https://www.oreateai.com/blog/is-molar-mass-the-same-as-molecular-weight/
https://www.ck12.org/flexi/chemistry/molar-mass/is-molar-mass-the-same-as-molecular-weight/
https://www.reddit.com/r/chemistry/comments/jppgo1/whats_the_difference_between_molecular_weight_and/
https://www.reddit.com/r/chemistry/comments/jppgo1/whats_the_difference_between_molecular_weight_and/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b227244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The molar mass of Barium Bromide (BaBr₂) is calculated by summing the atomic masses of

its constituent elements: one atom of Barium (Ba) and two atoms of Bromine (Br).

Data Presentation: Atomic Weights
The standard atomic weights for Barium and Bromine are essential for this calculation.

Element Symbol Atomic Number
Standard Atomic
Weight ( g/mol )

Barium Ba 56 137.327[5][6][7]

Bromine Br 35 79.904[8][9][10]

Calculation Summary
The molar mass is derived from the chemical formula BaBr₂.

Element Symbol Quantity
Atomic Weight
( g/mol )

Total Mass (
g/mol )

Barium Ba 1 137.327 137.327

Bromine Br 2 79.904 159.808

Total BaBr₂ 297.135

Therefore, the molar mass of Barium Bromide (BaBr₂) is 297.135 g/mol [11].
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Inputs: Atomic Weights

Calculation Steps

Atomic Weight of Ba
(137.327 g/mol)

Sum Component Masses
(137.327 + 159.808)

Atomic Weight of Br
(79.904 g/mol)

Multiply Br Weight by 2
(2 * 79.904 = 159.808)

Molar Mass of BaBr₂
297.135 g/mol

Click to download full resolution via product page

Diagram 1: Calculation workflow for the molar mass of BaBr₂.

Experimental Protocols for Molar Mass
Determination
While theoretical calculation is straightforward, experimental verification is crucial in research.

The primary methods include mass spectrometry and techniques based on colligative

properties.

Mass Spectrometry
Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio

(m/z) of ionized molecules. It provides a highly accurate determination of the molar mass.

Methodology:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b227244?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b227244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ionization: A sample of BaBr₂ is vaporized and then ionized, typically by electron impact or

chemical ionization, to form charged particles.

Acceleration: The resulting ions are accelerated by an electric field to give them all the same

kinetic energy.

Deflection: The ions then enter a magnetic field, which deflects them. The degree of

deflection is inversely proportional to the mass of the ion; lighter ions are deflected more

than heavier ones.

Detection: A detector measures the m/z ratio of the deflected ions. For BaBr₂, the primary

peak would correspond to the molecular ion [BaBr₂]⁺. The presence of bromine's two stable

isotopes (⁷⁹Br and ⁸¹Br) will result in a characteristic isotopic pattern.

Colligative Properties: Freezing Point Depression
Colligative properties are properties of solutions that depend on the ratio of the number of

solute particles to the number of solvent molecules. Measuring these properties can be used to

determine a solute's molar mass[12][13]. Freezing point depression is a common and

accessible method[14][15].

Methodology:

Solvent Freezing Point: Precisely measure the freezing point of a pure solvent (e.g.,

cyclohexane or camphor).

Prepare Solution: Dissolve a known mass of the unknown solute (in this case, BaBr₂) in a

known mass of the solvent.

Solution Freezing Point: Measure the freezing point of the prepared solution. The freezing

point of the solution will be lower than that of the pure solvent[15].

Calculate Depression: The change in freezing point (ΔTf) is calculated: ΔTf = Freezing

Point(solvent) - Freezing Point(solution).

Calculate Molar Mass: The molar mass of the solute is determined using the following

formula: Molar Mass = (Kf * mass_solute) / (ΔTf * mass_solvent_kg) Where Kf is the freezing
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point depression constant of the solvent.
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Diagram 2: Workflow for molar mass determination via freezing point depression.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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